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Cat. No.: B1670201 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
7-Ketodehydroepiandrosterone (7-Keto-DHEA or 7-oxo-DHEA) is a non-hormonal metabolite

of dehydroepiandrosterone (DHEA).[1][2] Unlike DHEA, 7-Keto-DHEA does not convert into

androgenic or estrogenic hormones, such as testosterone or estrogen.[1][2] It is primarily

known for its thermogenic properties, which can boost metabolism and potentially aid in weight

management.[3] The analysis of 7-Keto-DHEA and its downstream metabolites in urine is

crucial for metabolic studies, clinical research, and in the context of anti-doping, as it is listed as

a prohibited anabolic agent by the World Anti-Doping Agency (WADA).

The measurement of these compounds is challenging because 7-Keto-DHEA is an

endogenous steroid, requiring sensitive and specific methods to distinguish between natural

and supplemental levels. In urine, 7-Keto-DHEA and its metabolites are typically present as

glucuronide and sulfate conjugates, which must be enzymatically or chemically cleaved before

analysis. This application note details validated protocols for the quantitative analysis of 7-
Keto-DHEA and its major metabolites using Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolism of 7-Keto-DHEA
Following administration or endogenous production, 7-Keto-DHEA undergoes extensive phase

I metabolism, primarily through reduction and hydroxylation reactions. The primary metabolites
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found in urine include 7α-hydroxy-DHEA and 7β-hydroxy-DHEA. Understanding this metabolic

pathway is essential for selecting appropriate target analytes for monitoring 7-Keto-DHEA
administration or metabolism.

General Workflow for Urinary 7-Keto-DHEA Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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